N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(4-fluorophenoxy)acetamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-2-(4-fluorophenoxy)acetamide
• InChI: InChI=1S/C12H14FNO4S/c13-9-1-3-11(4-2-9)18-7-12(15)14-10-5-6-19(16,17)8-10/h1-4,10H,5-8H2,(H,14,15)
• InChI Key: XXDHBWYSWRGVGY-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC(=O)COC2=CC=C(C=C2)F
• Molecular Formula: C12H14FNO4S
• Molecular Weight: 287.31 g/mol

Description

N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(4-fluorophenoxy)acetamide, also known as DTTFA, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. DTTFA belongs to the class of compounds known as thioamides, which have been extensively studied for their therapeutic properties.

Scientific Research Applications

Chemoselective Acetylation and Synthesis

One area of research involves the chemoselective acetylation of aminophenol compounds, which serve as intermediates in the synthesis of various drugs, including those with structures similar to N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(4-fluorophenoxy)acetamide. For example, the study by Magadum and Yadav (2018) explores the optimization of the chemoselective monoacetylation process of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, which is an important step in the natural synthesis of antimalarial drugs (Magadum & Yadav, 2018).

Spectroscopic and Quantum Mechanical Studies

Research by Mary et al. (2020) delves into the spectroscopic and quantum mechanical studies of bioactive benzothiazolinone acetamide analogs, highlighting their potential application in photovoltaic efficiency and as ligands in protein interactions. While not directly analyzing N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(4-fluorophenoxy)acetamide, this research provides insight into the study and application of structurally related acetamide derivatives (Mary et al., 2020).

Photoreaction Studies

Investigations into the photoreactions of related compounds, such as flutamide, provide valuable information on how similar acetamide derivatives might behave under UV light exposure. This kind of study, exemplified by the work of Watanabe et al. (2015), can offer insights into the stability and degradation pathways of compounds like N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(4-fluorophenoxy)acetamide under various conditions (Watanabe et al., 2015).

Herbicidal Activity

The research on the synthesis and herbicidal activity of novel N-(2-Fluoro-5(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydro-pyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamide derivatives by Wu et al. (2011) illustrates the potential agricultural applications of similar acetamide compounds. This study evaluates the herbicidal effectiveness of these derivatives, suggesting a potential area of application for N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(4-fluorophenoxy)acetamide in controlling weed growth (Wu et al., 2011).

Powder Diffraction and Pesticide Potential

Research into the powder diffraction data of N-alkyl (aryl)-2,4-dichlorophenoxyacetamide derivatives, including N-(4-fluorophenyl)-2-(2,4-dichlorophenoxy)acetamide, by Olszewska et al. (2008), highlights the potential of these compounds as pesticides. The characterization of these derivatives through X-ray powder diffraction supports their application in the development of new pesticides (Olszewska et al., 2008).